Cas no 50305-81-2 (Cholesterol trans-Cinnamate)

Cholesterol trans-Cinnamate Properties

Names and Identifiers

• Cholesterol trans-Cinnamate
• cholesterol cinnamate
• Cholesteryl-2-<2-aethoxy-aethoxy>-aethyl-carbonat
• O-trans-Cinnamoyl-cholesterin
• O-trans-cinnamoyl-cholesterol
• trans-Cinnamic Acid Cholesterol Ester
• AKOS025295384
• Cholest-5-en-3-ol (3beta)-, 3-(3-phenyl-2-propenoate)
• 50305-81-2
• (E)-3.beta.-(3-Phenylpropenoyloxy)cholest-5-ene
• SCHEMBL162272
• EINECS 217-869-9
• W-107660
• SCHEMBL162269
• 1990-11-0
• DTXSID401014583
• 5-Cholesten-3.beta.-ol cinnamate
• Cholest-5-en-3-yl (2E)-3-phenyl-2-propenoate #
• Cholesteryl cinnamate
• [(3S,8S,9S,10R,13R,14S,17R)-10,13-dimethyl-17-[(2R)-6-methylheptan-2-yl]-2,3,4,7,8,9,11,12,14,15,16,17-dodecahydro-1H-cyclopenta[a]phenanthren-3-yl] (E)-3-phenylprop-2-enoate
• Cholest-5-en-3-beta-yl cinnamate
• Cholest-5-en-3-ol (3.beta.)-, 3-phenyl-2-propenoate
• NS00045438
• +Expand

• MDL： MFCD00021141
• InChIKey： FESYLMLHRKCTFF-MFLJIVHPSA-N
• Inchi： InChI=1S/C36H52O2/c1-25(2)10-9-11-26(3)31-17-18-32-30-16-15-28-24-29(38-34(37)19-14-27-12-7-6-8-13-27)20-22-35(28,4)33(30)21-23-36(31,32)5/h6-8,12-15,19,25-26,29-33H,9-11,16-18,20-24H2,1-5H3/b19-14+/t26-,29+,30+,31-,32+,33+,35+,36-/m1/s1
• SMILES： CC(C)CCC[C@@H](C)[C@H]1CC[C@H]2[C@@H]3CC=C4C[C@H](CC[C@]4(C)[C@H]3CC[C@]12C)OC(=O)/C=C/C5=CC=CC=C5

Computed Properties

• Exact Mass: 516.39700
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Rotatable Bond Count: 9
• Monoisotopic Mass: 516.397
• Heavy Atom Count: 38
• Complexity: 878
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 8
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 11.2
• Topological Polar Surface Area: 26.3A^2

Experimental Properties

• LogP: 9.65300
• PSA: 26.30000
• Refractive Index: 1.551
• Boiling Point: 595.9°Cat760mmHg
• Vapor Pressure: 0.0±1.7 mmHg at 25°C
• Flash Point: 250.3°C
• Density: 1.03